Cas no 89705-19-1 (Inosine, 6-S-(4-aminophenyl)-6-thio-)

Inosine, 6-S-(4-aminophenyl)-6-thio- structure
89705-19-1 structure
Product name:Inosine, 6-S-(4-aminophenyl)-6-thio-
CAS No:89705-19-1
MF:C16H17N5O4S
MW:375.40228
CID:591952
PubChem ID:71407714

Inosine, 6-S-(4-aminophenyl)-6-thio- Chemical and Physical Properties

Names and Identifiers

    • Inosine, 6-S-(4-aminophenyl)-6-thio-
    • 89705-19-1
    • (2R,3R,4S,5R)-2-(6-((4-Aminophenyl)thio)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
    • Inchi: InChI=1S/C16H17N5O4S/c17-8-1-3-9(4-2-8)26-15-11-14(18-6-19-15)21(7-20-11)16-13(24)12(23)10(5-22)25-16/h1-4,6-7,10,12-13,16,22-24H,5,17H2/t10-,12-,13-,16-/m1/s1
    • InChI Key: ISZOTXLTBIFPIS-XNIJJKJLSA-N
    • SMILES: C1=CC(=CC=C1N)SC2=NC=NC3=C2N=CN3C4C(C(C(O4)CO)O)O

Computed Properties

  • Exact Mass: 375.10012521g/mol
  • Monoisotopic Mass: 375.10012521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 484
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 165Ų

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